N-{thieno[2,3-d]pyrimidin-4-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-thieno[2,3-d]pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C15H11N3O3S/c19-14(9-1-2-11-12(7-9)21-5-4-20-11)18-13-10-3-6-22-15(10)17-8-16-13/h1-3,6-8H,4-5H2,(H,16,17,18,19)
• InChI Key: ZMGSVNGOCICBFD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=C4C=CSC4=NC=N3
• Molecular Formula: C15H11N3O3S
• Molecular Weight: 313.3 g/mol

Description

“N-{thieno[2,3-d]pyrimidin-4-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide” is a derivative of thieno[2,3-d]pyrimidine. Thieno[2,3-d]pyrimidines are an important class of chemical compounds with diverse biological activities. They have been found to exhibit valuable pharmacological properties such as antiviral, antioxidant, and antimalarial activities. They also have potential therapeutic properties such as antidepressant, antibacterial, antifungal, anti-inflammatory, antiplatelet, antihypertensive, herbicidal, and plant growth regulatory properties.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, the synthesis can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid. Another synthetic strategy involves the reaction of thiophene derivatives with isocyanates.

Molecular Structure Analysis

The molecular structure of “N-{thieno[2,3-d]pyrimidin-4-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide” is derived from the thieno[2,3-d]pyrimidine core structure. The compound contains a thieno[2,3-d]pyrimidin-4-yl group attached to a 2,3-dihydro-1,4-benzodioxine-6-carboxamide moiety.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thieno[2,3-d]pyrimidines include cyclization, condensation, and heterocyclization reactions. The key starting compound for a series of heterocyclization reactions to produce thiophene, pyridine, pyrimidine, and pyran derivatives is the tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine derivative.

Scientific Research Applications

Cyclin-Dependent Kinase 4 Inhibitors

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Cancer Therapy

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Analgesic Activity

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Anti-VEGFR-2 Potential

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Pharmacological and Therapeutic Properties

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Future Directions

Thieno[2,3-d]pyrimidines, including “N-{thieno[2,3-d]pyrimidin-4-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide”, may serve as models for the development of new drugs due to their diverse biological activities. Future research could focus on improving the potency and pharmacokinetic properties of these compounds.

Mechanism of Action

Target of Action

Similar thieno[2,3-d]pyrimidin-4-amine derivatives have been reported to exhibit a broad range of biological and pharmacological activities .

Mode of Action

Thieno[2,3-d]pyrimidin-4-amine derivatives are known to interact with various targets, leading to a range of biological effects .

Biochemical Pathways

Thieno[2,3-d]pyrimidin-4-amine derivatives are known to influence a variety of biological and pharmacological activities, suggesting that they may interact with multiple pathways .

Pharmacokinetics

The degree of lipophilicity of similar compounds allows them to diffuse easily into cells , which could impact their bioavailability.

Result of Action

Thieno[2,3-d]pyrimidin-4-amine derivatives are known to exhibit a broad range of biological and pharmacological activities .